Cas no 64318-03-2 (Phenol, 2-[(4-fluorophenyl)sulfonyl]-)

• Product Name: Phenol, 2-[(4-fluorophenyl)sulfonyl]-
• CAS No: 64318-03-2
• MF: C₁₂H₉FO₃S
• MW: 252.261465787888
• CID: 424089
• PubChem ID: 71380063
• Update Time: 2025-04-19

Phenol, 2-[(4-fluorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(4-fluorophenyl)sulfonyl]-
• 2-(4-fluorophenyl)sulfonylphenol
• 64318-03-2
• 2-(4-Fluorobenzene-1-sulfonyl)phenol
• DTXSID10802592

• Inchi： 1S/C12H9FO3S/c13-9-5-7-10(8-6-9)17(15,16)12-4-2-1-3-11(12)14/h1-8,14H
• InChI Key： RWOXNLDLTSSKKP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C=CC=CC=1O)(=O)=O

Computed Properties

• Exact Mass: 252.02567
• Monoisotopic Mass: 252.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37